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Compound of Interest

Compound Name: 4-Butylaniline-d15

Cat. No.: B12394459

4-Butylaniline-d15 is the deuterated analogue of 4-butylaniline, a chemical intermediate used
in the synthesis of dyes, pharmaceuticals, and advanced materials.[1][2][3] In the landscape of
modern research and drug development, the precise quantification of chemical entities is
paramount. Stable isotope-labeled compounds, such as 4-Butylaniline-d15, are indispensable
tools, primarily serving as superior internal standards for quantitative analysis by mass
spectrometry.[4][5] The substitution of hydrogen atoms with their heavier deuterium isotopes
creates a compound that is chemically almost identical to its non-labeled counterpart but is
easily distinguishable by its mass. This guide provides a comprehensive overview of the
chemical and physical properties of 4-Butylaniline-d15, its core applications, and the technical
rationale for its use in demanding analytical workflows.

Physicochemical and Isotopic Properties

The fundamental utility of 4-Butylaniline-d15 stems from its predictable physicochemical
properties, which closely mirror those of the parent compound, while possessing a distinct
mass. This allows it to navigate through sample preparation and analytical systems in an
identical manner to the analyte of interest, ensuring the highest degree of accuracy in
guantification.
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4-Butylaniline (for

Property 4-Butylaniline-d15 Source
reference)
CAS Number 1219794-89-4 104-13-2 [6][7]
Molecular Formula C10D1sN Ci1oH1sN [61[7]
Molecular Weight 164.33 g/mol 149.23 g/mol [61[7]
Neat / Clear Colorless  Clear colorless mobile
Appearance o o o [61[81[°]
to Orange Liquid liquid / Orange liquid
Density Not specified 0.945 g/mL at 25 °C [9]
- _ N 133-134 °C at 14
Boiling Point Not specified [9]
mmHg
Melting Point Not specified -14 °C [8]
Refractive Index Not specified n20/D 1.535 [8]

Isotopic Purity

Typically =98 atom %
D

Not Applicable

[4]

InChl Key

OGIQUQKNJJTLSZ-
RRFMZHHTSA-N

OGIQUQKNJJTLSZ-
UHFFFAOYSA-N

[6]17]

Core Application: The Gold Standard for
Quantitative Mass Spectrometry

The primary application of 4-Butylaniline-d15 is as an internal standard (IS) in quantitative
assays, particularly those employing liquid chromatography-tandem mass spectrometry (LC-
MS/MS). The rationale for using a stable isotope-labeled IS is rooted in its ability to
compensate for variations that can occur at virtually every stage of an analytical procedure.

Causality Behind Experimental Choice: An ideal internal standard must behave as closely as
possible to the analyte of interest. Non-isotopically labeled standards can exhibit different
chromatographic retention times, ionization efficiencies, and recoveries during sample
extraction. By replacing hydrogen with deuterium, the molecular weight is increased without
significantly altering the compound's polarity or chemical reactivity.[4] Consequently, 4-
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Butylaniline-d15 co-elutes with native 4-butylaniline during chromatography and experiences
nearly identical ionization and fragmentation behavior in the mass spectrometer's source. This
ensures that any loss of analyte during sample preparation or fluctuation in instrument signal
will be mirrored by a proportional change in the IS signal, allowing for a highly accurate and
precise calculation of the analyte's concentration based on the ratio of the two signals.

Typical LC-MS/MS Workflow Using a Deuterated Internal
Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Analytics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12394459#4-butylaniline-d15-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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